Cas no 136725-51-4 (Benzyl (3r)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate)

• Product Name: Benzyl (3r)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate
• CAS No: 136725-51-4
• MF: C₁₉H₂₁NO₅S
• MW: 375.438744306564
• CID: 1240884
• PubChem ID: 15197576
• Update Time: 2025-06-09

Benzyl (3r)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl (3R)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate
• (R)-3-(TOLUENE-4-SULFONYLOXY)-PYRROLIDINE-1-CARBOXYLIC ACID BENZYL ESTER
• (R)-Benzyl 3-(tosyloxy)pyrrolidine-1-carboxylate
• AKOS017343871
• (R)-Benzyl3-(tosyloxy)pyrrolidine-1-carboxylate
• SCHEMBL8788495
• SMCDOKNEALHLNF-QGZVFWFLSA-N
• Benzyl (3R)-3-[(4-methylbenzene-1-sulfonyl)oxy]pyrrolidine-1-carboxylate
• G62587
• (3R)-N-benzyloxycarbonyl-3-(toluene-4-sulfonyloxy)pyrrolidine
• A886645
• DB-310279
• 136725-51-4
• BENZYL (3R)-3-[(4-METHYLBENZENESULFONYL)OXY]PYRROLIDINE-1-CARBOXYLATE
• AM97518
• DTXSID00569925
• 1-Pyrrolidinecarboxylic acid, 3-[[(4-methylphenyl)sulfonyl]oxy]-, phenylmethyl ester, (3R)-
• Benzyl (3r)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate

• MDL： MFCD18252854
• Inchi： 1S/C19H21NO5S/c1-15-7-9-18(10-8-15)26(22,23)25-17-11-12-20(13-17)19(21)24-14-16-5-3-2-4-6-16/h2-10,17H,11-14H2,1H3/t17-/m1/s1
• InChI Key： SMCDOKNEALHLNF-QGZVFWFLSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H]1CN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 375.11413
• Monoisotopic Mass: 375.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 72.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on Benzyl (3r)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate

Introduction to Benzyl (3R)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate (CAS No. 136725-51-4)

Benzyl (3R)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate, identified by its CAS number CAS No. 136725-51-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and medicinal chemistry.

The molecular structure of Benzyl (3R)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate is characterized by its complex arrangement of functional groups, including a benzyl group, a sulfonyl group, and a pyrrolidine ring. The presence of these groups contributes to its unique chemical properties and reactivity, making it a valuable scaffold for the synthesis of novel therapeutic agents.

In recent years, there has been growing interest in the development of drugs that target neurological disorders, such as Alzheimer's disease and Parkinson's disease. The pyrrolidine core structure in Benzyl (3R)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate has shown promise in this area due to its ability to interact with specific biological targets. For instance, studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems, which are crucial for cognitive function and motor control.

One of the most compelling aspects of this compound is its stereochemical configuration. The (3R) configuration of the pyrrolidine ring suggests that it may exhibit enantioselective interactions with biological receptors, which is a key consideration in modern drug design. Enantioselectivity can significantly influence the efficacy and safety of a drug, making compounds like Benzyl (3R)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate highly valuable for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules more accurately. These computational tools have been instrumental in designing derivatives of Benzyl (3R)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate that may enhance its pharmacological properties. For example, virtual screening techniques have identified potential modifications that could improve its solubility and bioavailability, making it more suitable for clinical applications.

The synthesis of Benzyl (3R)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate presents several challenges due to its complex structure. However, recent methodologies in organic synthesis have made significant strides in facilitating the preparation of such molecules. Catalytic asymmetric reactions, in particular, have enabled the efficient construction of chiral centers like the (3R) configuration found in this compound. These advances have not only improved yield but also reduced the environmental impact of synthetic processes.

In addition to its potential applications in neurological disorders, Benzyl (3R)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate has shown promise in other therapeutic areas. For instance, preliminary studies suggest that it may exhibit anti-inflammatory properties by modulating immune responses. This dual functionality makes it an attractive candidate for the development of multifaceted treatments that address multiple symptoms simultaneously.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs on the market today are derived from natural compounds that have been modified through rational drug design. The pyrrolidine core structure in Benzyl (3R)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate bears similarities to several natural products known for their biological activity. This similarity suggests that derivatives of this compound may inherit beneficial properties from their natural counterparts, further enhancing their therapeutic potential.

As our understanding of biological systems continues to evolve, so does our approach to drug design. Modern pharmacologists are increasingly leveraging interdisciplinary approaches that combine chemistry, biology, and computational science to develop more effective treatments. The study of compounds like Benzyl (3R)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate exemplifies this trend toward holistic drug discovery strategies.

The future prospects for Benzyl (3R)-3-(4-methylphenyl)sulfonyloxypyrrolidine-1-carboxylate are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical reality. By fostering such partnerships, we can accelerate the development of novel drugs that address unmet medical needs.

In conclusion, Benzyl (3R)-3-(4-methylphenylsulfonyloxypyrrolidine-1-carboxylate (CAS No. 136725-51-4) is a compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further study and development. As our scientific capabilities continue to advance, compounds like this one will play an increasingly important role in shaping the future of medicine.